Cas no 35833-62-6 (Cabraleadiol 3-acetate)

• Product Name: Cabraleadiol 3-acetate
• CAS No: 35833-62-6
• MF: C₃₂H₅₄O₄
• MW: 502.768770694733
• MDL: MFCD17214833
• CID: 827528
• PubChem ID: 12019028
• Update Time: 2025-04-19

Cabraleadiol 3-acetate Chemical and Physical Properties

Names and Identifiers

• Cabraleadiol 3-acetate
• (3α,24S)-25-Hydroxy-20,24-epoxydammaran-3-yl acetate
• 20(S)-Ginsenoside F1
• 3-O-acetylcabraleadiol
• Cabraleadiol monoacetate
• cabraleadiol-3-acetate
• Ginsenoside F1
• GINSENOSIDE F1(P)
• ginsenoside-F(1)
• ginsenoside-F1
• [ "" ]
• Q27138613
• FS-9796
• Betulafolianediol 3-acetate; Cabraleadiol 3-acetate
• (3alpha,24S)-25-hydroxy-20,24-epoxydammaran-3-yl acetate
• CHEBI:70273
• AKOS032962132
• 35833-62-6
• CS-0023622
• [(3R,5R,8R,9R,10R,13R,14R,17S)-17-[(2S,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• HY-N2976
• ((3R,5R,8R,9R,10R,13R,14R,17S)-17-((2S,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl)-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-3-yl) acetate
• DA-51527

• MDL： MFCD17214833
• Inchi： 1S/C32H54O4/c1-20(33)35-25-14-16-29(6)23(27(25,2)3)13-18-31(8)24(29)11-10-21-22(12-17-30(21,31)7)32(9)19-15-26(36-32)28(4,5)34/h21-26,34H,10-19H2,1-9H3/t21-,22+,23+,24-,25-,26+,29+,30-,31-,32+/m1/s1
• InChI Key： MYKPKZPRXSYQEQ-QCPMDXGFSA-N
• SMILES： O1[C@H](C(C)(C)O)CC[C@@]1(C)[C@H]1CC[C@]2(C)[C@@H]1CC[C@@H]1[C@@]3(C)CC[C@H](C(C)(C)[C@@H]3CC[C@@]21C)OC(C)=O

Computed Properties

• Exact Mass: 502.402
• Monoisotopic Mass: 502.402
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 895
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 9.668

Experimental Properties

• Color/Form: Cryst.
• Density: 1.1±0.1 g/cm3
• Boiling Point: 546.1±15.0 °C at 760 mmHg
• Flash Point: 161.5±13.9 °C
• PSA: 55.76000
• LogP: 7.31180
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

Cabraleadiol 3-acetate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins